Cas no 6447-83-2 (2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene)
6447-83-2 structure
Product Name:2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
CAS No:6447-83-2
MF:C18H21BrO4
MW:381.260945081711
CID:1679320
PubChem ID:2283902
Update Time:2025-04-21
2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
- 2-bromo-1-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]-4-methylbenzene
- SMR000195096
- CHEMBL1609206
- 6447-83-2
- DTXSID40367740
- HMS2582J11
- MLS000574432
-
- Inchi: 1S/C18H21BrO4/c1-14-7-8-16(15(19)13-14)22-11-9-21-10-12-23-18-6-4-3-5-17(18)20-2/h3-8,13H,9-12H2,1-2H3
- InChI Key: FGORTKPXFZRJMS-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1OCCOCCOC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 380.06233
- Monoisotopic Mass: 380.06232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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